Cas no 2248417-05-0 (Tert-butyl 4-methyl-2-(prop-2-ynylamino)pyrimidine-5-carboxylate)

• Product Name: Tert-butyl 4-methyl-2-(prop-2-ynylamino)pyrimidine-5-carboxylate
• CAS No: 2248417-05-0
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• CID: 5853494
• PubChem ID: 137939944
• Update Time: 2025-07-21

Tert-butyl 4-methyl-2-(prop-2-ynylamino)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-methyl-2-(prop-2-ynylamino)pyrimidine-5-carboxylate
• EN300-6509044
• 2248417-05-0
• tert-butyl 4-methyl-2-[(prop-2-yn-1-yl)amino]pyrimidine-5-carboxylate

• Inchi： 1S/C13H17N3O2/c1-6-7-14-12-15-8-10(9(2)16-12)11(17)18-13(3,4)5/h1,8H,7H2,2-5H3,(H,14,15,16)
• InChI Key： BNOOHLDROUFVOK-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=C(NCC#C)N=C1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.132076794g/mol
• Monoisotopic Mass: 247.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.1Ų

Additional information on Tert-butyl 4-methyl-2-(prop-2-ynylamino)pyrimidine-5-carboxylate

Comprehensive Overview of Tert-butyl 4-methyl-2-(prop-2-ynylamino)pyrimidine-5-carboxylate (CAS No. 2248417-05-0)

Tert-butyl 4-methyl-2-(prop-2-ynylamino)pyrimidine-5-carboxylate (CAS No. 2248417-05-0) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its tert-butyl ester and prop-2-ynylamino functional groups, has garnered attention for its unique structural properties and applications in drug discovery. Researchers are increasingly exploring its role as a building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The molecular structure of Tert-butyl 4-methyl-2-(prop-2-ynylamino)pyrimidine-5-carboxylate features a pyrimidine core, which is a common motif in many FDA-approved drugs. The presence of the 4-methyl and prop-2-ynylamino substituents enhances its reactivity, making it a versatile intermediate in organic synthesis. Recent studies highlight its utility in click chemistry applications, where the alkyne group facilitates efficient coupling reactions. This aligns with the growing demand for high-efficiency synthetic routes in medicinal chemistry.

In the context of current research trends, CAS No. 2248417-05-0 is often discussed alongside topics like fragment-based drug design and small molecule libraries. Its compatibility with parallel synthesis techniques makes it valuable for high-throughput screening (HTS) campaigns. Additionally, the compound’s lipophilic tert-butyl group contributes to improved membrane permeability, a critical factor in optimizing drug candidates for oral bioavailability—a key focus area in modern pharmacology.

From a commercial perspective, Tert-butyl 4-methyl-2-(prop-2-ynylamino)pyrimidine-5-carboxylate is supplied by several specialty chemical manufacturers under strict quality control protocols. Analytical data, including HPLC purity and NMR spectra, are typically provided to ensure reproducibility in research settings. The compound’s stability under ambient conditions further supports its practicality in laboratory workflows, addressing common concerns about reagent shelf life among synthetic chemists.

Environmental and regulatory considerations for this compound emphasize its classification as a non-hazardous research chemical under standard handling conditions. However, users are advised to follow Good Laboratory Practices (GLP) when working with pyrimidine derivatives. The compound’s low ecotoxicity profile, as evidenced by preliminary biodegradability studies, aligns with the pharmaceutical industry’s push toward green chemistry principles.

Future directions for CAS No. 2248417-05-0 may include exploration in proteolysis-targeting chimera (PROTAC) development, where its structural features could enable novel E3 ligase recruitment. As the scientific community continues to investigate targeted protein degradation strategies, this compound’s modular design positions it as a promising candidate for further optimization.